Cas no 58177-61-0 (2-Propenenitrile,3-[3-(trifluoromethyl)phenyl]-, (Z)- (9CI))

• Product Name: 2-Propenenitrile,3-[3-(trifluoromethyl)phenyl]-, (Z)- (9CI)
• CAS No: 58177-61-0
• MF: C₁₀H₆F₃N
• MW: 197.156552791595
• CID: 381888
• PubChem ID: 6436704
• Update Time: 2025-04-19

2-Propenenitrile,3-[3-(trifluoromethyl)phenyl]-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-[3-(trifluoromethyl)phenyl]-, (Z)- (9CI)
• (Z)-3-[3-(trifluoromethyl)phenyl]acrylonitrile
• 3-[3-(trifluoromethyl)phenyl]prop-2-enenitrile
• (2Z)-3-[3-(trifluoromethyl)phenyl]prop-2-enenitrile
• (Z)-3-(3-(Trifluoromethyl)phenyl)acrylonitrile
• RFW3N5RZF2
• NS00086491
• (Z)-3-(3-(TRIFLUOROMETHYL)PHENYL)PROPENENITRILE
• 58177-61-0
• EINECS 261-153-9
• 2-Propenenitrile, 3-[3-(trifluoromethyl)phenyl]-, (Z)-
• UNII-RFW3N5RZF2
• DTXSID001207801

• Inchi： 1S/C10H6F3N/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14/h1-5,7H/b4-2-
• InChI Key： AQKTWIMZLCJHDR-RQOWECAXSA-N
• SMILES： FC(C1C=CC=C(/C=C\C#N)C=1)(F)F

Computed Properties

• Exact Mass: 197.04528
• Monoisotopic Mass: 197.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79